Cas no 477864-54-3 (10-(4-bromobenzyl)-10H-pyrido[3,2-b][1,4]benzothiazine)

• Product Name: 10-(4-bromobenzyl)-10H-pyrido[3,2-b][1,4]benzothiazine
• CAS No: 477864-54-3
• MF: C₁₈H₁₃BrN₂S
• MW: 369.278221845627
• CID: 5270351
• Update Time: 2026-03-09

10-(4-bromobenzyl)-10H-pyrido[3,2-b][1,4]benzothiazine Chemical and Physical Properties

Names and Identifiers

• 10-(4-BROMOBENZYL)-10H-PYRIDO[3,2-B][1,4]BENZOTHIAZINE
• 2-[(4-bromophenyl)methyl]-9-thia-2,4-diazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3,5,7,11,13-hexaene
• 10H-Pyrido[3,2-b][1,4]benzothiazine, 10-[(4-bromophenyl)methyl]-
• 10-[(4-bromophenyl)methyl]pyrido[3,2-b][1,4]benzothiazine
• Bionet1_003245
• Oprea1_121663
• HMS577O07
• 10-(4-bromobenzyl)-10H-pyrido[3,2-b][1,4]benzothiazine

• Inchi： 1S/C18H13BrN2S/c19-14-9-7-13(8-10-14)12-21-15-4-1-2-5-16(15)22-17-6-3-11-20-18(17)21/h1-11H,12H2
• InChI Key： JVWSDOFOOLESEA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C2=C(C=CC=N2)SC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 5.2
• Topological Polar Surface Area: 41.4

Additional information on 10-(4-bromobenzyl)-10H-pyrido[3,2-b][1,4]benzothiazine

Introduction to Compound CAS No. 477864-54-3: 10-(4-Bromobenzyl)-10H-Pyrido[3,2-b][1,4]Benzothiazine

The compound CAS No. 477864-54-3, also known as 10-(4-bromobenzyl)-10H-pyrido[3,2-b][1,4]benzothiazine, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of heterocyclic compounds, specifically a pyrido[3,2-b][1,4]benzothiazine derivative. The presence of the bromobenzyl group at the 10-position introduces significant steric and electronic effects, which influence its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various fields, including drug discovery and materials science. Its structure, characterized by a fused benzene ring system and a thiazine moiety, makes it an attractive candidate for exploring novel chemical reactions and applications. The pyrido[3,2-b][1,4]benzothiazine core is known for its aromatic stability and ability to participate in π-π interactions, which are crucial in many biochemical processes.

The synthesis of 10-(4-bromobenzyl)-10H-pyrido[3,2-b][1,4]benzothiazine involves a multi-step process that typically begins with the preparation of the benzothiazine skeleton. This is followed by functionalization at the 10-position with a bromobenzyl group through nucleophilic substitution or coupling reactions. The optimization of reaction conditions is critical to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its ability to act as a scaffold for bioactive molecules makes it a valuable tool in medicinal chemistry. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The structural features of CAS No. 477864-54-3 also make it an interesting subject for theoretical studies. Computational chemistry techniques have been employed to investigate its electronic structure and reactivity. These studies have provided insights into its potential as a catalyst or as a component in advanced materials.

In conclusion, 10-(4-bromobenzyl)-10H-pyrido[3,2-b][1,4]benzothiazine is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it a valuable addition to the arsenal of tools available to chemists and materials scientists. As research continues to uncover new properties and uses for this compound, its role in various scientific disciplines is expected to grow significantly.